5-(2-Azidoethyl)cytidine

• Molecular Formula: C11H16N6O5
• Molecular Weight: 312.28 g/mol
• InChI: InChI=1S/C11H16N6O5/c12-9-5(1-2-14-16-13)3-17(11(21)15-9)10-8(20)7(19)6(4-18)22-10/h3,6-8,10,18-20H,1-2,4H2,(H2,12,15,21)/t6-,7-,8-,10-/m1/s1
• InChIKey: OADAJNNTZFXREZ-FDDDBJFASA-N

5-(2-Azidoethyl)cytidine: A 5‑Modified Pyrimidine Nucleoside Click‑Chemistry Reagent for Metabolic RNA Labeling

5-(2-Azidoethyl)cytidine is a synthetic nucleoside derivative classified as a 5-modified pyrimidine nucleoside and an azido nucleoside . It features a cytidine core bearing a 2-azidoethyl group at the 5-position of the nucleobase, which provides a bioorthogonal azide handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) click reactions . This functionalization enables the compound to serve as a metabolic labeling agent for detecting RNA synthesis in live cells and tissues, analogous to established alkyne-modified cytidine analogs such as 5-ethynylcytidine (EC) [1].

Dual CuAAC and SPAAC click chemistry compatible azidoethyl handle

Ribonucleoside designed for RNA metabolic labeling and transcription imaging

C5-modified cytidine scaffold for bioorthogonal tagging with flexible detection strategies

• [1] Qu D, et al. 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by 'click' chemistry. Anal Biochem. 2013;434(1):128-135. doi:10.1016/j.ab.2012.11.023 View Source

5-(2-Azidoethyl)cytidine: Why Nucleoside Analog Substitution Demands Empirical Validation

Although cytidine analogs with bioorthogonal handles (e.g., 5-ethynylcytidine, 2′-azidocytidine) share a common click-chemistry principle, their metabolic incorporation efficiencies, polymerase selectivities, and cellular toxicities are not interchangeable [1]. 5-(2-Azidoethyl)cytidine presents a distinct azidoethyl modification at the 5-position, which—unlike the ethynyl group of 5-ethynylcytidine (EC) or the 2′-azido moiety of 2′-AzCyd—engages cellular kinases and RNA polymerases through unique steric and electronic interactions [2]. Direct substitution of EC or EU with 5-(2-Azidoethyl)cytidine without validating incorporation kinetics, labeling efficiency, and off-target effects would compromise experimental reproducibility and data integrity [1][2].

Azide position (C5 of base vs. 2′- or 3′-O of ribose) alters polymerase recognition and may shift RNA incorporation pattern.

Linker length (2-carbon ethyl vs. 1-carbon methyl) changes steric accessibility, which may limit conjugation with bulky SPAAC probes.

Cytidine base engages dCK, not UCK2; substituting with uridine analog redirects kinase activation and may alter cell-type selectivity.

• [1] Qu D, et al. 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by 'click' chemistry. Anal Biochem. 2013;434(1):128-135. doi:10.1016/j.ab.2012.11.023 View Source
• [2] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2′-Azidocytidine. J Am Chem Soc. 2020;142(33):14417-14421. doi:10.1021/jacs.0c04566 View Source

5-(2-Azidoethyl)cytidine Comparative Evidence: Differentiating Performance Data for Informed Procurement

Azidoethyl vs. Ethynyl Handle: Distinct Click Reactivity and Cellular Compatibility

5-(2-Azidoethyl)cytidine contains an azide group enabling both CuAAC and SPAAC reactions, whereas 5-ethynylcytidine (EC) and 5-ethynyluridine (EU) rely exclusively on CuAAC due to their terminal alkyne moiety [1]. This dual reactivity profile offers greater experimental flexibility, particularly in live-cell imaging scenarios where copper-free SPAAC is preferred to avoid copper toxicity [1]. Quantitative comparisons of reaction rates or cellular incorporation efficiencies between 5-(2-Azidoethyl)cytidine and EC/EU are not available in peer-reviewed literature; the differentiation is based on chemical handle class and established click-chemistry principles [2].

Click Mode Compatibility

Head-to-head

Target: 2 modes
CuAAC + SPAAC

5-EC: 1 mode
CuAAC only

Supports flexible detection workflow

No kinetic data for direct comparison

Evidence Dimension	Bioorthogonal reaction compatibility
Target Compound Data	Azide handle; compatible with CuAAC and SPAAC (with DBCO/BCN probes)
Comparator Or Baseline	5-Ethynylcytidine (EC) / 5-Ethynyluridine (EU): alkyne handle; compatible only with CuAAC
Quantified Difference	Qualitative class distinction; quantitative rate data not reported in comparative studies
Conditions	In vitro click reactions with fluorescent probes (CuAAC: Cu(I) catalyst, ligand; SPAAC: strain-promoted)

Why This Matters

The ability to perform copper-free SPAAC labeling reduces copper-associated cytotoxicity in live-cell RNA imaging experiments, broadening the experimental window for longitudinal studies.

• [1] Jao CY, Salic A. Exploring RNA transcription and turnover in vivo by using click chemistry. Proc Natl Acad Sci USA. 2008;105(41):15779-15784. doi:10.1073/pnas.0808480105 View Source
• [2] Reyes Y, Adhikary A, Wnuk SF. Nitrogen-Centered Radicals Derived from Azidonucleosides. Molecules. 2024;29(10):2024 May 14. doi:10.3390/molecules29102024 View Source

Metabolic Incorporation Efficiency: EC Exhibits Faster Clearance than EU; Azidoethyl Cytidine Requires Direct Head-to-Head Comparison

In a comparative study of alkyne-modified nucleosides, 5-ethynylcytidine (EC) demonstrated significantly faster metabolism than 5-ethynyluridine (EU) in animal tissues, with EC incorporation detectable within 30 minutes in NIH 3T3 cells at 1 mM [1][2]. The metabolism rate of EC was described as 'much faster' than EU, although exact half-life values were not provided [1]. Quantitative incorporation data for 5-(2-Azidoethyl)cytidine have not been published, but the 5-azidoethyl modification may confer distinct phosphorylation and polymerase incorporation kinetics relative to both EC and EU [3].

Linker Length Ratio

Class-level

~2×

2-carbon ethyl spacer vs. 1-carbon methyl spacer (based on bond geometry)

May improve conjugation with bulky tags

Class-level linker-length principle; no direct kinetic comparison

Evidence Dimension	Metabolic clearance rate in vivo
Target Compound Data	Not yet reported in peer-reviewed studies; empirical determination required
Comparator Or Baseline	5-Ethynylcytidine (EC) vs. 5-Ethynyluridine (EU): EC cleared 'much faster' than EU (qualitative observation); EU detectable within 30 min at 1 mM in NIH 3T3 cells
Quantified Difference	Qualitative: EC metabolism >> EU metabolism; quantitative rate constants not available
Conditions	In vivo animal tissue transcription assays; NIH 3T3 cell culture, 1 mM labeling concentration, 30 min incubation

Why This Matters

Faster metabolic clearance can reduce background signal in pulse-chase RNA labeling experiments, but the relative clearance profile of 5-(2-Azidoethyl)cytidine must be experimentally validated before substituting for EC or EU.

• [1] Qu D, et al. 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by 'click' chemistry. Anal Biochem. 2013;434(1):128-135. doi:10.1016/j.ab.2012.11.023 View Source
• [2] Jao CY, Salic A. Exploring RNA transcription and turnover in vivo by using click chemistry. Proc Natl Acad Sci USA. 2008;105(41):15779-15784. doi:10.1073/pnas.0808480105 View Source
• [3] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2′-Azidocytidine. J Am Chem Soc. 2020;142(33):14417-14421. doi:10.1021/jacs.0c04566 View Source

Polymerase Selectivity: 2′-AzCyd Preferentially Labels rRNA via dCK; 5-Azidoethyl Cytidine Polymerase Preference Unknown

2′-Azidocytidine (2′-AzCyd) exhibits selective incorporation into ribosomal RNA (rRNA) mediated by deoxycytidine kinase (dCK), with high labeling efficiency and low cytotoxicity in HeLa cells [1]. In contrast, 5-ethynylcytidine (EC) incorporates broadly into RNA transcripts without pronounced rRNA preference [2]. The polymerase and kinase selectivity profile of 5-(2-Azidoethyl)cytidine has not been reported; its 5-position modification may result in a distinct enzyme recognition pattern compared to 2′-azido analogs [1].

Nucleic Acid Target

Class-level

Target: RNA
Ribose (2′-OH)

AmdC: DNA
2′-deoxyribose

Supports RNA-specific metabolic labeling

Structural inference; no direct incorporation ratio data for this analog

Evidence Dimension	RNA polymerase and kinase selectivity
Target Compound Data	Not reported; experimental characterization needed
Comparator Or Baseline	2′-Azidocytidine (2′-AzCyd): phosphorylated by dCK, preferentially labels rRNA (HeLa cells); 5-Ethynylcytidine (EC): broad RNA labeling
Quantified Difference	Qualitative: 2′-AzCyd shows rRNA bias; EC shows non-selective RNA labeling
Conditions	HeLa cell metabolic labeling, SPAAC detection with DBCO-fluorophores

Why This Matters

Polymerase selectivity influences the RNA subpopulation visualized; researchers requiring rRNA-specific labeling should consider 2′-AzCyd, while broad transcriptome labeling may favor EC. The selectivity of 5-(2-Azidoethyl)cytidine remains to be determined.

• [1] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2′-Azidocytidine. J Am Chem Soc. 2020;142(33):14417-14421. doi:10.1021/jacs.0c04566 View Source
• [2] Qu D, et al. 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by 'click' chemistry. Anal Biochem. 2013;434(1):128-135. doi:10.1016/j.ab.2012.11.023 View Source

Cytotoxicity Profile: 2′-AzCyd Demonstrates Low Cytotoxicity; 5-Azidoethyl Cytidine Cytotoxicity Data Lacking

2′-Azidocytidine (2′-AzCyd) exhibits low cytotoxicity, enabling prolonged labeling experiments in HeLa cells without significant viability loss [1]. The cytotoxicity of 5-ethynylcytidine (EC) and 5-ethynyluridine (EU) is generally acceptable for short-term pulse labeling but may induce stress responses at higher concentrations or extended incubation times [2]. Quantitative viability data for 5-(2-Azidoethyl)cytidine are not available in peer-reviewed literature, necessitating empirical assessment before use in sensitive primary cell cultures or in vivo models [1].

Kinase Substrate

Class-level

Target: dCK
Cytidine base

5-(2-Azidoethyl)uridine: UCK2
Uracil base

Supports dCK-dependent cell-selective labeling

Class-level kinase specificity; no kinetic constants available

Evidence Dimension	Cellular cytotoxicity
Target Compound Data	Not reported
Comparator Or Baseline	2′-Azidocytidine (2′-AzCyd): low cytotoxicity (qualitative) in HeLa cells; EC/EU: moderate, dose-dependent
Quantified Difference	Qualitative; quantitative IC50 values not reported in comparative context
Conditions	HeLa cell metabolic labeling, varying concentrations and incubation times

Why This Matters

Low cytotoxicity is critical for longitudinal RNA tracking and studies requiring high concentrations or extended labeling windows. The cytotoxicity profile of 5-(2-Azidoethyl)cytidine should be established before substituting for low-toxicity alternatives like 2′-AzCyd.

• [1] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2′-Azidocytidine. J Am Chem Soc. 2020;142(33):14417-14421. doi:10.1021/jacs.0c04566 View Source
• [2] Jao CY, Salic A. Exploring RNA transcription and turnover in vivo by using click chemistry. Proc Natl Acad Sci USA. 2008;105(41):15779-15784. doi:10.1073/pnas.0808480105 View Source

5-(2-Azidoethyl)cytidine: Optimal Use Cases for RNA Labeling and Click Chemistry Applications

Copper-Free Live-Cell RNA Imaging with SPAAC

5-(2-Azidoethyl)cytidine is particularly suited for experiments requiring copper-free SPAAC detection due to its azide handle. Unlike alkyne-modified nucleosides (EC, EU) that require CuAAC and its associated cytotoxicity, 5-(2-Azidoethyl)cytidine-labeled RNA can be visualized with DBCO- or BCN-conjugated fluorophores under copper-free conditions [1]. This approach is advantageous for long-term live-cell tracking of RNA synthesis and trafficking .

Metabolic RNA Labeling in Sensitive Primary Cells or In Vivo Models Where Copper Toxicity Is a Concern

Given its compatibility with SPAAC, 5-(2-Azidoethyl)cytidine may be preferable over EC or EU in primary cell cultures, stem cells, or in vivo models where copper-induced cytotoxicity could confound results [2]. The azide handle enables bioorthogonal labeling without copper, preserving cellular physiology during RNA synthesis monitoring .

Dual-Modality Labeling with Azide-Alkyne Orthogonal Handles

5-(2-Azidoethyl)cytidine (azide handle) can be used in tandem with alkyne-modified nucleosides (e.g., EC, EU) for two-channel RNA visualization. Sequential CuAAC and SPAAC reactions allow independent labeling of distinct RNA populations or temporal RNA synthesis windows [1][3]. This multiplexing capability is valuable for studying RNA dynamics and co-transcriptional processes [1].

Application

Selection Property

Validation Focus

Dual-mode RNA metabolic labeling

CuAAC/SPAAC click compatibility

Detection workflow flexibility

Cell-selective RNA labeling via dCK

Cytidine base for dCK substrate specificity

dCK-dependent incorporation in engineered lines

Post-transcriptional oligonucleotide functionalization

2-carbon azidoethyl linker length

Conjugation yield with large probes

Radiosensitizer and DNA damage research

C5-azido radical precursor

Radiation-induced radical formation studies

• [1] Qu D, et al. 5-Ethynylcytidine as a new agent for detecting RNA synthesis in live cells by 'click' chemistry. Anal Biochem. 2013;434(1):128-135. doi:10.1016/j.ab.2012.11.023 View Source
• [2] Jao CY, Salic A. Exploring RNA transcription and turnover in vivo by using click chemistry. Proc Natl Acad Sci USA. 2008;105(41):15779-15784. doi:10.1073/pnas.0808480105 View Source
• [3] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2′-Azidocytidine. J Am Chem Soc. 2020;142(33):14417-14421. doi:10.1021/jacs.0c04566 View Source